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Compound of Interest

Compound Name: TAT-D1 peptide

Cat. No.: B15617300

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols, operational guidance, and disposal plans for
the handling of TAT-D1 peptide. The information is intended to ensure the safe and effective
use of this research-grade compound in a laboratory setting.

l. Peptide Identification and Properties

TAT-D1 peptide is a synthetic, cell-permeable peptide designed as a selective antagonist of
the D1-D2 dopamine receptor heterodimer. It is constructed by fusing the TAT (Trans-Activator
of Transcription) peptide sequence to a segment of the dopamine D1 receptor's C-terminus.
This allows it to penetrate cell membranes and disrupt the interaction between D1 and D2
receptors.[1][2] It is intended for research use only and is not for human or veterinary use.[1][3]

Property Value Source
Molecular Formula C144H257N57043 [3]
Molecular Weight 3472.97 g/mol [3]
Purity >95% [3]
Appearance Lyophilized powder [4]
N Soluble in PBS (1 mg/ml) and
Solubility [3]
DMSO
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Il. Personal Protective Equipment (PPE)

Due to the lack of specific toxicity data for TAT-D1 peptide, it is imperative to handle it with
caution, assuming it may be harmful if inhaled, ingested, or absorbed through the skin. The
following PPE is mandatory when handling the lyophilized powder or solutions.

PPE Category Required Equipment

Hand Protection Nitrile or latex gloves

Eye Protection Safety glasses with side shields or goggles
Body Protection Laboratory coat

Use in a well-ventilated area. If handling large
) ) quantities or if there is a risk of aerosolization, a
Respiratory Protection -~ _
dust mask or a certified respirator should be

used.

lll. Handling and Storage

Proper handling and storage are critical to maintain the integrity of the peptide and to ensure

the safety of laboratory personnel.

A. Storage:
Form Storage Temperature Duration
Lyophilized Powder -20°C Long-term
Solutions -20°C Up to one month

» Lyophilized peptides are stable at room temperature for short periods (days to weeks), but

long-term storage should be at -20°C or colder.[4]

» Before opening, allow the vial to equilibrate to room temperature to prevent moisture

absorption.[4]
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o Solutions should be prepared for immediate use if possible.[3] If storage is necessary, aliquot
solutions to avoid repeated freeze-thaw cycles, which can degrade the peptide.[4]

B. Reconstitution and Solution Preparation:

For detailed experimental protocols, refer to the specific research articles utilizing TAT-D1
peptide. A general procedure for preparing a stock solution is as follows:

» Equilibrate: Allow the vial of lyophilized peptide to reach room temperature before opening.

e Solvent Addition: Add the desired solvent (e.g., sterile PBS or DMSO) to the vial to achieve
the desired stock concentration. For example, to prepare a 1 mg/mL stock solution in PBS.

» Dissolution: Gently vortex or sonicate the vial to ensure the peptide is fully dissolved. Ensure
the solution is free of precipitates before use.[3]

IV. Spill and Disposal Procedures

A. Spill Management:

o Small Spills: In case of a small spill of either the powder or a solution, wear appropriate PPE,
absorb the spill with an inert material (e.g., paper towels, vermiculite), and place it in a
sealed container for disposal. Clean the spill area with a suitable disinfectant.

» Large Spills: For larger spills, evacuate the area and prevent entry. If the material is a
powder, avoid creating dust. Use a HEPA-filtered vacuum for cleanup if available. Otherwise,
gently cover the spill with an absorbent material and carefully collect it into a sealed
container.

B. Disposal Plan:

Dispose of unused TAT-D1 peptide and any contaminated materials in accordance with local,
state, and federal regulations for chemical waste. Do not dispose of it down the drain. It is
recommended to consult with your institution's environmental health and safety (EHS)
department for specific guidance on chemical waste disposal.

V. Experimental Workflow and Signaling Pathway
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The following diagrams illustrate the general workflow for handling TAT-D1 peptide in a
research setting and its mechanism of action.
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Caption: General laboratory workflow for handling TAT-D1 peptide.
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Caption: Mechanism of action for TAT-D1 peptide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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